Cas no 1086392-36-0 (1-(1-Phenylethyl)indolin-6-amine)

• Product Name: 1-(1-Phenylethyl)indolin-6-amine
• CAS No: 1086392-36-0
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 3167476
• PubChem ID: 53407088
• Update Time: 2025-06-08

1-(1-Phenylethyl)indolin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)-2,3-dihydro-1H-indol-6-amine
• 1-(1-PHENYL-ETHYL)-2,3-DIHYDRO-1H-INDOL-6-YLAMINE
• 1086392-36-0
• SB30559
• 1-(1-phenylethyl)-2,3-dihydroindol-6-amine
• 1-(1-Phenylethyl)indolin-6-amine

• Inchi： 1S/C16H18N2/c1-12(13-5-3-2-4-6-13)18-10-9-14-7-8-15(17)11-16(14)18/h2-8,11-12H,9-10,17H2,1H3
• InChI Key： RIKKKEVYLABZDK-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=CC=2CC1)N)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.146998583Da
• Monoisotopic Mass: 238.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-Phenylethyl)indolin-6-amine

Introduction to 1-(1-Phenylethyl)indolin-6-amine (CAS No. 1086392-36-0) in Modern Chemical and Pharmaceutical Research

1-(1-Phenylethyl)indolin-6-amine, identified by the chemical identifier CAS No. 1086392-36-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its structural versatility and potential biological activities. The compound’s unique framework, featuring an indoline core substituted with a phenylethyl group at the 1-position and an amine moiety at the 6-position, positions it as a valuable scaffold for medicinal chemistry exploration.

The indoline scaffold is well-documented for its presence in numerous pharmacologically active molecules, including anticancer, antimicrobial, and anti-inflammatory agents. The introduction of the phenylethyl group at the 1-position of the indoline ring introduces additional conformational flexibility and the possibility of diverse electronic interactions, which can be exploited to modulate biological activity. Furthermore, the amine functionality at the 6-position provides a site for further derivatization, enabling the synthesis of analogues with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(1-Phenylethyl)indolin-6-amine and biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. The phenylethyl group, in particular, has been shown to enhance binding affinity through hydrophobic interactions and π-stacking effects with aromatic residues in protein targets.

In parallel, synthetic methodologies have evolved to streamline the preparation of 1-(1-Phenylethyl)indolin-6-amine and its derivatives. Modern approaches leverage transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Buchwald-Hartwig amination, to construct the indoline core efficiently. Additionally, flow chemistry techniques have been employed to improve scalability and reproducibility in large-scale preparations. These innovations have not only accelerated the discovery process but also reduced costs associated with compound synthesis.

The pharmacological potential of 1-(1-Phenylethyl)indolin-6-amine has been further explored through preclinical studies. Initial in vitro assays have demonstrated promising activity against various disease models, including certain cancer cell lines and inflammatory pathways. The compound’s ability to interfere with key signaling cascades has prompted researchers to investigate its mechanisms of action in greater detail. Notably, its interaction with microtubule-associated proteins has been implicated in potential applications for neuroprotective therapies.

From a chemical biology perspective, 1-(1-Phenylethyl)indolin-6-amine serves as a valuable tool for probing protein-protein interactions and enzyme kinetics. Its structural features allow for selective binding to target proteins while minimizing off-target effects. This specificity is crucial for developing drugs with improved therapeutic indices. Furthermore, the compound’s amine group provides a handle for covalent labeling techniques, enabling structural elucidation via mass spectrometry and other analytical methods.

The integration of machine learning algorithms into drug discovery pipelines has also highlighted the significance of 1-(1-Phenylethyl)indolin-6-amine as a hit compound. Predictive models trained on large datasets of bioactive molecules have identified this scaffold as a promising candidate for further optimization. By leveraging these computational tools, researchers can prioritize analogues based on predicted efficacy and safety profiles before undertaking costly experimental validation.

Future directions in the study of 1-(1-Phenylethyl)indolin-6-amine include exploring its role in modulating immune responses and inflammation-related diseases. The compound’s ability to interact with both intracellular signaling pathways and extracellular ligands makes it an attractive candidate for immunomodulatory therapies. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes that minimize waste generation and energy consumption.

In conclusion, 1-(1-Phenylethyl)indolin-6-amine (CAS No. 1086392-36-0) represents a compelling example of how structural innovation can yield biologically relevant molecules with therapeutic potential. Its unique architecture combined with recent advances in synthetic chemistry and computational biology positions it as a cornerstone of modern pharmaceutical research. As investigations continue to uncover new applications for this compound, 1-(1-Phenylethyl)indolin-6-amineseems poised to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic areas.